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Compound of Interest

Compound Name: Allyl propyl disulfide

Cat. No.: B1197967

Introduction

Allyl propyl disulfide (APDS) is a naturally occurring organosulfur compound found in plants
of the Allium genus, such as onions and garlic, and is a significant contributor to their
characteristic aroma.[1][2] In analytical chemistry, its stability, distinct chromatographic
behavior, and representative nature for a class of volatile sulfur compounds (VSCs) make it a
valuable standard for quantitative analysis.[3] These application notes provide detailed
protocols for the use of allyl propyl disulfide as both an external and internal standard in gas
chromatography (GC), primarily for the analysis of VSCs in various matrices, including air, food,
and environmental samples. Additionally, a general protocol for its analysis by High-
Performance Liquid Chromatography (HPLC) is presented.

Physicochemical Properties

A summary of the key physicochemical properties of allyl propyl disulfide is provided in the
table below.
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Property

Value

CAS Number

2179-59-1[4]

Molecular Formula

C6H12S2[4]

Molecular Weight 148.28 g/mol [4]

Appearance Pale-yellow liquid[1]

Odor Strong, pungent, onion-like[1][3]

Boiling Point 69°C (16 mmHQg)[5]

Flash Point 56°C[5]

Density 0.984 g/cm?3[1]

Solubility Insoluble in water; soluble in ethanol and oils[1]

[3]

Applications in Analytical Chemistry

Allyl propyl disulfide serves as a crucial reference material in various analytical applications:

o External Standard for Calibration: APDS can be used to generate calibration curves for the

quantification of other sulfur compounds, especially when certified standards for the target

analytes are not available.[3]

 Internal Standard in GC Analysis: Due to its chemical similarity to many volatile sulfur

compounds, APDS is an effective internal standard to correct for variations in sample

preparation, injection volume, and instrument response.[3]

o Method Validation: It is employed in method validation to assess key parameters such as

linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ).[3]

o Food and Beverage Analysis: Essential for the quantification of flavor and aroma compounds

in products like onions, garlic, and other foodstuffs.[6][7]

e Environmental Monitoring: Used in the analysis of volatile sulfur compounds in air and water

samples.[3][8]

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


https://sielc.com/allyl-propyl-disulfide
https://sielc.com/allyl-propyl-disulfide
https://sielc.com/allyl-propyl-disulfide
https://en.wikipedia.org/wiki/Allyl_propyl_disulfide
https://en.wikipedia.org/wiki/Allyl_propyl_disulfide
https://www.benchchem.com/pdf/Dipropyl_Disulfide_A_Reliable_Standard_for_Analytical_Chemistry_Applications.pdf
https://aksci.com/sds/O398_SDS.pdf
https://aksci.com/sds/O398_SDS.pdf
https://en.wikipedia.org/wiki/Allyl_propyl_disulfide
https://en.wikipedia.org/wiki/Allyl_propyl_disulfide
https://www.benchchem.com/pdf/Dipropyl_Disulfide_A_Reliable_Standard_for_Analytical_Chemistry_Applications.pdf
https://www.benchchem.com/product/b1197967?utm_src=pdf-body
https://www.benchchem.com/pdf/Dipropyl_Disulfide_A_Reliable_Standard_for_Analytical_Chemistry_Applications.pdf
https://www.benchchem.com/pdf/Dipropyl_Disulfide_A_Reliable_Standard_for_Analytical_Chemistry_Applications.pdf
https://www.benchchem.com/pdf/Dipropyl_Disulfide_A_Reliable_Standard_for_Analytical_Chemistry_Applications.pdf
https://www.osha.gov/sites/default/files/methods/osha-pv2086.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4448532.htm
https://www.benchchem.com/pdf/Dipropyl_Disulfide_A_Reliable_Standard_for_Analytical_Chemistry_Applications.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-propyl-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols

Protocol 1: Quantification of Volatile Sulfur Compounds
in Air using GC-FPD with Allyl Propyl Disulfide as an
External Standard

This protocol is adapted from the OSHA Method PV2086 for the analysis of allyl propyl
disulfide, diallyl disulfide, and dipropyl disulfide.[6]

Objective: To quantify the concentration of volatile sulfur compounds in an air sample using a
calibration curve generated from allyl propyl disulfide standards.

1. Materials and Reagents

« Allyl Propyl Disulfide (analytical standard grade)
 Trichloroethylene (pesticide grade or equivalent)

o Chromosorb 106 sampling tubes (or equivalent solid sorbent)[6]
e Personal sampling pump

e Gas-tight syringes

e Volumetric flasks and pipettes

2. Standard Preparation

» Stock Standard Preparation: Accurately weigh a known amount of pure allyl propyl
disulfide and dissolve it in trichloroethylene in a volumetric flask to prepare a stock solution
(e.g., 1000 pg/mL). At least two separate stock standards should be made.[6]

o Working Standard Preparation: Prepare a series of working standards by serial dilution of the
stock solution with trichloroethylene.[6] For this study, standards ranging from 1 to 300 pg/mL
are recommended to bracket the expected sample concentrations.[6]

3. Sample Collection
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Draw a known volume of air through a Chromosorb 106 tube using a calibrated personal
sampling pump. A typical sampling rate is 0.2 L/min for 50 minutes (10 L total volume).[6]

After sampling, seal the tubes with plastic caps.[6]
. Sample Preparation
Break the ends of the sampling tube and transfer the sorbent material to a vial.
Desorb the analytes by adding a known volume of trichloroethylene (e.g., 1 mL) to the vial.

Seal the vial and allow it to stand for a sufficient time (e.g., 30 minutes) with occasional
agitation to ensure complete desorption.

. GC-FPD Analysis
Instrument Conditions:

o Gas Chromatograph: Equipped with a Flame Photometric Detector (FPD) in sulfur mode.

[6]

o Column: 10-ft x 1/8-in stainless steel column packed with 20% SP2100 with 0.1%
Carbowax 1500 on 80/100 Supelcoport (or equivalent).[6]

o Temperatures:
= |njector: 200°C
= Detector: 250°C
= Oven: 120°C (Isothermal)[6]
o Gas Flow Rates:
» Carrier Gas (N2): 25 mL/min
» Hydrogen: 75 mL/min

m Air: 125 mL/min
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o Injection Volume: 1-5 pL

e Analysis Sequence:

o Inject the working standards to generate a calibration curve by plotting peak area against
concentration.

o Inject the prepared samples.
o Inject a standard after a series of samples to check for instrument drift.
6. Data Analysis

« ldentify the allyl propyl disulfide peak in the sample chromatograms based on its retention
time, which is approximately 14.55 minutes under these conditions.[6]

o Calculate the concentration of allyl propyl disulfide in the sample solution using the linear
regression equation from the calibration curve.

o Determine the total mass of allyl propyl disulfide in the sample and, using the volume of air
sampled, calculate the concentration in the air (e.g., in pg/ms3 or ppm).

Quantitative Data Summary (GC-FPD)

Parameter Value Reference
Analytical Detection Limit 1 pg per sample [6]
) o 0.02 ppm (for a 10 L air
Overall Detection Limit [6][8]
sample)
Retention Time ~14.55 min [6]

Storage and Stability of Standards

Allyl propyl disulfide standards should be stored under refrigerated temperatures (0-4°C).[6]
[8] Studies have shown good stability with recoveries averaging over 98% after 12 days of
refrigerated storage.[6] It is also noted to be light and air-sensitive and should be stored under
an inert gas like argon.
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Workflow for GC-FPD Analysis with External Standard
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Caption: Workflow for GC analysis using an external standard.

Protocol 2: General Protocol for Analysis by Reverse-
Phase HPLC
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While detailed protocols for using allyl propyl disulfide as an HPLC standard are less
common, it can be analyzed by reverse-phase (RP) HPLC.[4] This protocol provides a general
methodology suitable for its separation and quantification.

Objective: To separate and quantify allyl propyl disulfide in a liquid sample using RP-HPLC
with UV detection.

1. Materials and Reagents

» Allyl Propyl Disulfide (analytical standard grade)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Phosphoric acid or Formic acid (for MS compatibility)[4]
» Methanol (for sample preparation, if needed)

2. Standard Preparation

o Stock Standard Preparation: Prepare a stock solution of allyl propyl disulfide in a suitable
solvent like acetonitrile or methanol (e.g., 1000 pg/mL).

o Working Standard Preparation: Serially dilute the stock solution with the mobile phase to
prepare a series of working standards for calibration (e.g., 1, 5, 10, 25, 50 pg/mL).

3. Sample Preparation

» Liquid samples may be diluted with the mobile phase and filtered through a 0.45 pum syringe
filter before injection.

o For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be
necessary to isolate the analyte.

4. HPLC Analysis

¢ Instrument Conditions:
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o HPLC System: Equipped with a UV detector.

o Column: Newcrom R1 or other suitable C18 reverse-phase column (e.g., 4.6 x 150 mm, 5
um).[4]

o Mobile Phase: A mixture of acetonitrile and water.[4] An isocratic elution (e.g., 60:40
Acetonitrile:Water with 0.1% phosphoric acid) or a gradient may be used to optimize
separation.

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: Determined by UV scan (typically in the low UV range, e.g., 210
nm, for sulfur compounds).

o Injection Volume: 10-20 pL.

e Analysis Sequence:
o Equilibrate the column with the mobile phase until a stable baseline is achieved.
o Inject the working standards to construct a calibration curve.
o Inject the prepared samples.

5. Data Analysis

« I|dentify the allyl propyl disulfide peak based on its retention time.

o Quantify the analyte in the samples using the calibration curve generated from the
standards.

Workflow for HPLC Analysis
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Caption: General workflow for HPLC analysis of APDS.
Logical Relationship: Internal vs. External Standard

The choice between using allyl propyl disulfide as an internal or external standard depends
on the complexity of the sample matrix and the desired level of accuracy and precision.
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Caption: Comparison of internal and external standardization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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